Cas no 149967-49-7 (Pentanamide, 4-methyl-2-(methylamino)-, (2S)-)

• Product Name: Pentanamide, 4-methyl-2-(methylamino)-, (2S)-
• CAS No: 149967-49-7
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 1322272
• PubChem ID: 53790103
• Update Time: 2025-07-01

Pentanamide, 4-methyl-2-(methylamino)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 4-methyl-2-(methylamino)-, (2S)-
• 149967-49-7
• SCHEMBL1263697
• (2S)-4-methyl-2-(methylamino)pentanamide
• EN300-379475
• AKOS006349117
• N2-Methyl-L-leucinamide

• Inchi： 1S/C7H16N2O/c1-5(2)4-6(9-3)7(8)10/h5-6,9H,4H2,1-3H3,(H2,8,10)/t6-/m0/s1
• InChI Key： FBFNXGHTGRJJHX-LURJTMIESA-N
• SMILES： O=C([C@H](CC(C)C)NC)N

Computed Properties

• Exact Mass: 144.12638
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Pentanamide, 4-methyl-2-(methylamino)-, (2S)-

Compound CAS No. 149967-49-7: Pentanamide, 4-methyl-2-(methylamino)-, (2S)

The compound Pentanamide, 4-methyl-2-(methylamino)-, (2S), identified by the CAS number 149967-49-7, is a specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides, specifically pentanamides, and its structure features a chiral center at the second carbon atom, denoted by the (2S) configuration. The presence of a methyl group at the fourth carbon and a methylamino group at the second carbon introduces unique electronic and steric properties that make this compound intriguing for research and development.

Recent studies have highlighted the importance of chiral amides like Pentanamide, 4-methyl-2-(methylamino)-, (2S) in asymmetric synthesis and drug discovery. Researchers have explored its role as a building block in constructing complex molecular architectures due to its versatile functional groups. The methylamino group, for instance, can act as a nucleophile in various reactions, while the amide functionality provides stability and reactivity depending on the reaction conditions.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Scientists have reported that derivatives of Pentanamide, 4-methyl-2-(methylamino)-, (2S) exhibit inhibitory activity against certain enzymes associated with neurodegenerative diseases. For example, recent findings suggest that this compound could serve as a lead molecule for developing drugs targeting Alzheimer's disease by modulating amyloid-beta peptide aggregation.

In addition to its biological applications, Pentanamide, 4-methyl-2-(methylamino)-, (2S) has also been studied for its catalytic properties. Researchers have investigated its ability to act as an organocatalyst in asymmetric induction reactions. The chiral center at the second carbon plays a crucial role in determining the enantioselectivity of these reactions, making this compound a valuable tool in green chemistry.

The synthesis of Pentanamide, 4-methyl-2-(methylamino)-, (2S) involves multi-step processes that require precise control over stereochemistry. Recent advancements in asymmetric synthesis techniques have enabled more efficient and scalable production methods for this compound. For instance, enantioselective reductions and enzymatic resolutions have been employed to obtain high-purity samples of the (2S) isomer.

From an environmental standpoint, understanding the fate and transport of Pentanamide, 4-methyl-2-(methylamino)-, (2S) in different ecosystems is critical for assessing its safety profile. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but may persist in anaerobic environments. These findings underscore the importance of responsible handling and disposal practices to minimize ecological impacts.

In conclusion, Pentanamide, 4-methyl-2-(methylamino)-, (2S) represents a versatile and intriguing molecule with diverse applications across chemistry and pharmacology. Its unique structure and chiral properties make it a valuable asset in modern research efforts aimed at developing innovative solutions for complex scientific challenges.